Cas no 1789-95-3 (dipropyl propylphosphonate)

• Product Name: dipropyl propylphosphonate
• CAS No: 1789-95-3
• MF: C₉H₂₁O₃P
• MW: 208.23500418663
• CID: 1365891
• PubChem ID: 580563
• Update Time: 2025-04-20

dipropyl propylphosphonate Chemical and Physical Properties

Names and Identifiers

• dipropyl propylphosphonate
• phosphonic acid, P-propyl-, dipropyl ester
• Phosphonic acid, propyl-, dipropyl ester
• Propylphosphonic acid dipropyl ester
• 1789-95-3
• DTXSID301031045
• SCHEMBL575421
• 1-[propoxy(propyl)phosphoryl]oxypropane
• propyl-phosphonic acid dipropyl ester

• Inchi： 1S/C9H21O3P/c1-4-7-11-13(10,9-6-3)12-8-5-2/h4-9H2,1-3H3
• InChI Key： KETARUSDLXXJCJ-UHFFFAOYSA-N
• SMILES： P(CCC)(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 208.12293
• Monoisotopic Mass: 208.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53